Cas no 3153-35-3 (Butanoic acid,4-chloro-, propyl ester)

• Product Name: Butanoic acid,4-chloro-, propyl ester
• CAS No: 3153-35-3
• MF: C₇H₁₃ClO₂
• MW: 164.629921674728
• CID: 316706
• PubChem ID: 123181
• Update Time: 2025-04-19

Butanoic acid,4-chloro-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-chloro-, propyl ester
• 4-chloro-butyric acid propyl ester
• n-Propyl-4-chlorobutyrate
• Propyl 4-chlorobutanoate
• AKOS005287843
• DTXSID50953512
• Butanoic acid, 4-chloro, propyl ester
• RGFHUYWGQUDWDL-UHFFFAOYSA-N
• 3153-35-3
• SCHEMBL1363658
• Butanoic acid, 4-chloro-, propyl ester

• Inchi： 1S/C7H13ClO2/c1-2-6-10-7(9)4-3-5-8/h2-6H2,1H3
• InChI Key： RGFHUYWGQUDWDL-UHFFFAOYSA-N
• SMILES： ClCCCC(=O)OCCC

Computed Properties

• Exact Mass: 164.06049
• Monoisotopic Mass: 164.060407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.9

Experimental Properties

• Density: 1.035
• Boiling Point: 197.4°Cat760mmHg
• Flash Point: 78.7°C
• Refractive Index: 1.43
• PSA: 26.3